Cas no 2102298-13-3 (benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate)

• Product Name: benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate
• CAS No: 2102298-13-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5998403
• PubChem ID: 129285349
• Update Time: 2025-05-20

benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate
• Carbamic acid, N-[1-(hydroxymethyl)cyclobutyl]-N-methyl-, phenylmethyl ester
• benzyl N-[1-(hydroxymethyl)cyclobutyl]-N-methylcarbamate
• EN300-7160954
• SCHEMBL19031404
• 2102298-13-3

• Inchi： 1S/C14H19NO3/c1-15(14(11-16)8-5-9-14)13(17)18-10-12-6-3-2-4-7-12/h2-4,6-7,16H,5,8-11H2,1H3
• InChI Key： PUWCUFJRZWJCHT-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C1(CO)CCC1)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 380.3±21.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate

Benzyl 1-(Hydroxymethyl)cyclobutylmethylcarbamate (CAS No. 2102298-13-3): A Comprehensive Overview

Benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate (CAS No. 2102298-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative features a cyclobutyl ring, a hydroxymethyl group, and a benzyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and material science.

The molecular structure of benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate includes a carbamate functional group, which is known for its stability and reactivity in various chemical reactions. This compound is often utilized as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Its cyclobutyl ring contributes to its conformational rigidity, which can enhance binding affinity in biological systems.

In recent years, the demand for benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate has risen due to its potential applications in medicinal chemistry. Scientists are exploring its use in the design of enzyme inhibitors, receptor modulators, and other bioactive molecules. The compound's hydroxymethyl group offers a convenient handle for further functionalization, enabling the creation of diverse derivatives with tailored properties.

From a market perspective, benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate is gaining traction as a key intermediate in the pharmaceutical industry. Its synthesis and purification processes have been optimized to meet the growing needs of research laboratories and manufacturing facilities. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, highlighting its importance in modern chemical research.

One of the hot topics surrounding benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate is its potential role in green chemistry initiatives. Researchers are investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact. The use of sustainable reagents and catalysts aligns with the global push toward greener industrial practices, making this compound a subject of interest in academic and industrial circles alike.

Another area of exploration is the compound's stability and solubility profiles, which are critical for its application in drug formulation. Understanding these properties helps researchers predict its behavior in biological systems and optimize its performance in therapeutic contexts. The carbamate group, in particular, is known for its hydrolytic stability, which can be advantageous in prolonged drug delivery systems.

For those searching for benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate suppliers, it is essential to consider factors such as purity, packaging, and regulatory compliance. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure that the compound meets stringent quality standards. Additionally, custom synthesis services are available for researchers requiring specific modifications or large-scale production.

In summary, benzyl 1-(hydroxymethyl)cyclobutylmethylcarbamate (CAS No. 2102298-13-3) is a promising compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for scientists exploring new therapeutic avenues and sustainable chemical processes. As interest in this compound continues to grow, it is poised to play a pivotal role in advancing both scientific knowledge and industrial innovation.